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Compound of Interest

Compound Name:
Tetrakis(1-methoxy-2-

propoxy)silane

Cat. No.: B101333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for

Tetrakis(1-methoxy-2-propoxy)silane (CAS No. 18407-95-9). The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of the potential hazards, handling procedures, and emergency responses associated with this

compound.

Chemical Identification and Physical Properties
Tetrakis(1-methoxy-2-propoxy)silane is a silicate ester. Its identification details and key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Name
Tetrakis(1-methoxy-2-

propoxy)silane
[1][2][3]

Synonyms

Silicic acid, tetrakis(2-methoxy-

1-methylethyl) ester; Silicon

tetramethoxypropoxide

[3][4]

CAS Number 18407-95-9 [1][2][5]

Molecular Formula C16H36O8Si [2][4]

Molecular Weight 384.54 g/mol [1][4]

Physical State Liquid [3][6]

Appearance Clear liquid [3]

Odor Characteristic [3]

Density 1.0 ± 0.1 g/cm³ [7]

Boiling Point 350.2 ± 42.0 °C at 760 mmHg [7]

Flash Point 141.7 ± 28.3 °C [7]

Hazard Identification and Classification
This chemical is classified as hazardous. The primary hazards are acute oral toxicity and

serious eye irritation.

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Signal Word: Warning[1][2]

Hazard Pictograms:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://dermatest.com/test-methods/eye-irritation-testing-oecd-tg-492/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.chemical-suppliers.eu/enp/silicon-tetrakis-methoxy-propoxide-PX447168
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://dermatest.com/test-methods/eye-irritation-testing-oecd-tg-492/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://dermatest.com/test-methods/eye-irritation-testing-oecd-tg-492/
https://www.chemical-suppliers.eu/enp/silicon-tetrakis-methoxy-propoxide-PX447168
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.chemical-suppliers.eu/enp/silicon-tetrakis-methoxy-propoxide-PX447168
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://dermatest.com/test-methods/eye-irritation-testing-oecd-tg-492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alt text

Toxicological Information
Detailed toxicological studies for Tetrakis(1-methoxy-2-propoxy)silane are not readily

available in the public domain. The classification of "Acute toxicity - Category 4 (Oral)"

suggests a potential for harm if ingested. The "Eye irritation - Category 2" classification

indicates that direct contact can cause significant but reversible eye damage.[1][2]

Summary of Toxicological Effects:

Endpoint Effect Note

Acute Oral Toxicity Harmful if swallowed.

No specific LD50 data is

available in the reviewed

sources.

Skin Corrosion/Irritation May cause skin irritation.[3]
Not classified as a skin irritant,

but caution is advised.

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2]

Respiratory Irritation
May cause irritation to the

respiratory tract.[3]

Chronic Toxicity No data available.

Carcinogenicity No data available.

Mutagenicity No data available.

Reproductive Toxicity No data available.

Experimental Protocols
Specific experimental protocols for the toxicological assessment of Tetrakis(1-methoxy-2-
propoxy)silane are not publicly available. However, standardized OECD guidelines are

typically followed for the classification of chemical hazards. Below are conceptual workflows

based on these guidelines.
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Conceptual Workflow for In Vitro Eye Irritation Testing
The following diagram illustrates a generalized workflow for assessing eye irritation potential

using an in vitro reconstructed human cornea-like epithelium (RhCE) model, based on OECD

Guideline 492.
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Conceptual Workflow: In Vitro Eye Irritation Test (OECD 492)

Preparation

Exposure

Post-Exposure

Analysis

Classification

Prepare Reconstructed Human
Cornea-like Epithelium (RhCE) Tissues

Topically Apply Test Chemical
and Controls to Tissues

Prepare Test Chemical and Controls
(Negative and Positive)

Incubate for a Defined Period

Rinse Tissues to Remove Chemical

Incubate in Fresh Medium

Perform Cell Viability Assay
(e.g., MTT Assay)

Measure Optical Density

Calculate Percent Viability
Relative to Negative Control

Viability <= 60%?

Classify as Irritant
(Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

Caption: Conceptual workflow for in vitro eye irritation testing based on OECD 492.
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is crucial to minimize exposure and associated risks.

Safe Handling Workflow for Tetrakis(1-methoxy-2-propoxy)silane

Personal Protective Equipment (PPE) Handling Procedures Storage

Wear Chemical Resistant Gloves
(e.g., Nitrile, Neoprene) Wear Safety Goggles with Side-Shields Wear Protective Clothing Use NIOSH-certified Organic Vapor Respirator

if Ventilation is Inadequate
Ensure Adequate Ventilation

(e.g., Fume Hood)

Avoid Contact with Skin, Eyes, and Clothing

Avoid Breathing Vapors or Mist

Do Not Eat, Drink, or Smoke in Work Area

Wash Hands Thoroughly After Handling

Keep Container Tightly Closed Store in a Cool, Dry, Well-Ventilated Area Store Away from Incompatible Materials
(e.g., Oxidizing Agents)

Click to download full resolution via product page

Caption: Recommended safe handling and storage workflow.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical impermeable

gloves (e.g., nitrile or neoprene rubber).[1][3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

organic vapor cartridge.[1][3]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.[1][3]

First-Aid Measures
In case of exposure, immediate action is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical advice/attention.[1][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures
In the event of a spill or leak, the following measures should be taken.

Personal Precautions:

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 5).

Avoid breathing vapors, mist, or gas.

Remove all sources of ignition.[1]

Environmental Precautions:
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Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains. Discharge into the environment must be avoided.[1]

Methods for Cleaning Up:

Contain any spills with dikes or absorbents to prevent migration and entry into sewers or

streams.

Collect the material with an inert absorbent (e.g., sand, earth) and place it in a suitable,

closed container for disposal.[1][3]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[1]

Specific Hazards:

Irritating fumes and organic acid vapors may develop when the material is exposed to

elevated temperatures or open flame.[3]

Decomposition products may include silicon dioxide and methoxypropanol.[3]

Protective Equipment for Firefighters:

Wear self-contained breathing apparatus for firefighting if necessary.[1]

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1][3]

Store away from incompatible materials such as oxidizing agents.[3]
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Disposal:

Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable local, regional, and national laws and regulations.[1]

This technical guide is intended to provide essential safety information for trained

professionals. It is not a substitute for a thorough understanding of the material's properties and

the implementation of a comprehensive safety program. Always refer to the most current Safety

Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://www.benchchem.com/product/b101333?utm_src=pdf-custom-synthesis
https://www.gelest.com/wp-content/uploads/SIT7288.0_TETRAKIS1-METHOXY-2-PROPOXYSILANE-tech-95_GHS-US_English-US.pdf
https://dermatest.com/test-methods/eye-irritation-testing-oecd-tg-492/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-438.pdf
https://www.chemical-suppliers.eu/enp/silicon-tetrakis-methoxy-propoxide-PX447168
https://www.chemical-suppliers.eu/enp/silicon-tetrakis-methoxy-propoxide-PX447168
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.chemicalbook.com/msds/tetrakis-1-methoxy-2-propoxy-silane.pdf
https://www.benchchem.com/product/b101333#tetrakis-1-methoxy-2-propoxy-silane-material-safety-information
https://www.benchchem.com/product/b101333#tetrakis-1-methoxy-2-propoxy-silane-material-safety-information
https://www.benchchem.com/product/b101333#tetrakis-1-methoxy-2-propoxy-silane-material-safety-information
https://www.benchchem.com/product/b101333#tetrakis-1-methoxy-2-propoxy-silane-material-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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